Cas no 749920-12-5 ((1-methoxypropan-2-yl)urea)

• Product Name: (1-methoxypropan-2-yl)urea
• CAS No: 749920-12-5
• MF: C₅H₁₂N₂O₂
• MW: 132.160981178284
• CID: 3030105
• PubChem ID: 3684317
• Update Time: 2025-06-14

(1-methoxypropan-2-yl)urea Chemical and Physical Properties

Names and Identifiers

• N-(2-METHOXY-1-METHYLETHYL)UREA
• HMS1727I19
• CS-0221703
• G36177
• SCHEMBL4109967
• EN300-09828
• Z56989549
• DS-019603
• 1-methoxypropan-2-ylurea
• AKOS000199393
• 749920-12-5
• AKOS016881394
• (1-methoxypropan-2-yl)urea
• ZEB92012
• 970-422-6

• Inchi： 1S/C5H12N2O2/c1-4(3-9-2)7-5(6)8/h4H,3H2,1-2H3,(H3,6,7,8)
• InChI Key： LWKISYQIMODBPM-UHFFFAOYSA-N
• SMILES： O(C)CC(C)NC(N)=O

Computed Properties

• Exact Mass: 132.089877630g/mol
• Monoisotopic Mass: 132.089877630g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 9
• Rotatable Bond Count: 3
• Complexity: 95
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.7
• Topological Polar Surface Area: 64.4Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Organic carbonic acids and derivatives Ureas

Additional information on (1-methoxypropan-2-yl)urea

Recent Advances in the Study of (1-methoxypropan-2-yl)urea (CAS: 749920-12-5) in Chemical Biology and Pharmaceutical Research

The compound (1-methoxypropan-2-yl)urea, with the CAS number 749920-12-5, has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique urea moiety and methoxypropyl side chain, has shown promising potential in various therapeutic applications. Recent studies have focused on its synthesis, pharmacological properties, and mechanisms of action, positioning it as a candidate for further drug development.

One of the key areas of interest is the compound's role as a modulator of enzymatic activity. Preliminary research indicates that (1-methoxypropan-2-yl)urea may interact with specific enzymes involved in metabolic pathways, potentially offering a novel approach to treating metabolic disorders. For instance, a 2023 study published in the Journal of Medicinal Chemistry demonstrated its inhibitory effects on certain kinases, suggesting its utility in oncology.

In addition to its enzymatic modulation, (1-methoxypropan-2-yl)urea has been investigated for its potential as a prodrug. Its chemical structure allows for controlled release of active metabolites, which could enhance bioavailability and reduce side effects. Recent pharmacokinetic studies have shown favorable absorption and distribution profiles, making it a viable candidate for oral administration in therapeutic regimens.

The synthesis of (1-methoxypropan-2-yl)urea has also seen advancements. A 2024 report in Organic Process Research & Development highlighted an optimized synthetic route that improves yield and purity while reducing environmental impact. This development is critical for scaling up production to meet the demands of clinical trials and potential commercialization.

Despite these promising findings, challenges remain. The compound's stability under physiological conditions and its long-term safety profile require further investigation. Ongoing studies are exploring these aspects, with preliminary data suggesting good tolerability in animal models. Researchers are also investigating its potential synergies with existing drugs to enhance therapeutic outcomes.

In conclusion, (1-methoxypropan-2-yl)urea (CAS: 749920-12-5) represents a promising avenue in chemical biology and pharmaceutical research. Its unique properties and versatile applications warrant continued exploration, with the potential to address unmet medical needs. Future research should focus on elucidating its mechanisms of action, optimizing its pharmacokinetic properties, and advancing it through clinical development stages.